Cas no 61183-58-2 (3-methyl-2,3a,4,5,6,7-hexahydro-1ah-phosphindolo[3,3a-b]oxirene 3-oxide)

3-methyl-2,3a,4,5,6,7-hexahydro-1ah-phosphindolo[3,3a-b]oxirene 3-oxide structure
61183-58-2 structure
Product Name:3-methyl-2,3a,4,5,6,7-hexahydro-1ah-phosphindolo[3,3a-b]oxirene 3-oxide
CAS No:61183-58-2
MF:C9H15O2P
MW:186.187963724136
CID:954082
PubChem ID:317370
Update Time:2025-04-19

3-methyl-2,3a,4,5,6,7-hexahydro-1ah-phosphindolo[3,3a-b]oxirene 3-oxide Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-2,3a,4,5,6,7-hexahydro-1ah-phosphindolo[3,3a-b]oxirene 3-oxide
    • NSC248965
    • 3-Methyloctahydro-3lambda~5~-phosphindolo[3,3a-b]oxiren-3-one
    • 61183-58-2
    • NSC-248965
    • DTXSID50312024
    • Inchi: 1S/C9H15O2P/c1-12(10)6-7-9(11-7)5-3-2-4-8(9)12/h7-8H,2-6H2,1H3
    • InChI Key: ZUWBKUQSWMIGMO-UHFFFAOYSA-N
    • SMILES: P1(C)(CC2C3(CCCCC13)O2)=O

Computed Properties

  • Exact Mass: 186.08105
  • Monoisotopic Mass: 186.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 29.6Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 390.5°C at 760 mmHg
  • Flash Point: 203.5°C
  • Refractive Index: 1.505
  • PSA: 29.6
  • LogP: 2.07310
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